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Introduction

Metofluthrin is a volatile pyrethroid insecticide used in various mosquito control products.

Monitoring the susceptibility of mosquito populations to Metofluthrin is crucial for effective

vector-borne disease control and for managing the development of insecticide resistance. This

document provides a detailed standard operating procedure (SOP) for determining the

susceptibility of adult mosquitoes to Metofluthrin using the World Health Organization (WHO)

bottle bioassay. Additionally, it outlines protocols for synergist assays to investigate potential

metabolic resistance mechanisms. The WHO recommends the bottle bioassay for insecticides

like Metofluthrin that are unstable or do not impregnate well on the filter papers used in the

traditional WHO tube test.[1][2]

Principle of the Assay
The WHO bottle bioassay is a direct response-to-exposure test that measures mosquito

mortality after a fixed exposure time to a pre-determined diagnostic concentration of an

insecticide.[3][4] Glass bottles are coated with the insecticide, and adult mosquitoes are

introduced into them. Mortality is recorded at specified time points to determine the

susceptibility status of the mosquito population. A synergist bioassay involves pre-exposing

mosquitoes to a synergist, a non-insecticidal compound that inhibits specific metabolic
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enzymes, before exposing them to the insecticide.[5][6][7] This helps to determine if metabolic

detoxification is a mechanism of resistance.[5][6]

Materials and Reagents
250 ml glass bottles with screw caps

Technical grade Metofluthrin

Acetone (analytical grade)

MERO® surfactant (or equivalent)

Micropipettes and sterile, disposable tips

Aspirator

Holding cages for mosquitoes

Sugar solution (10%)

Protective gloves, lab coat, and safety glasses

Timer

Labels and permanent markers

Mosquito Preparation
Use non-blood-fed female mosquitoes, 3-5 days old.

Ensure mosquitoes are from a well-maintained, healthy colony or are F1 generation from

wild-caught individuals.

Starve mosquitoes for at least 2 hours before the test by removing the sugar source.

Conduct tests at a constant temperature of 27 ± 2°C and relative humidity of 75 ± 10%.
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Experimental Protocols
Preparation of Metofluthrin Stock Solution

Wear appropriate personal protective equipment (PPE).

Prepare a stock solution of Metofluthrin in acetone. The concentration will depend on the

target diagnostic dose.

For insecticides that may crystallize, a surfactant like MERO® should be mixed with acetone

before dissolving the insecticide.[8]

Store the stock solution in a tightly sealed, labeled, amber glass bottle at 4°C. Allow the

solution to reach room temperature before use.

WHO Bottle Bioassay Protocol
Bottle Coating:

Label the 250 ml glass bottles clearly with the insecticide name, concentration, and date of

coating. Prepare at least four replicate bottles for each test population and two control

bottles.

Add 1 ml of the appropriate Metofluthrin solution to each test bottle. For control bottles,

add 1 ml of acetone mixed with the surfactant (if used).

Roll and rotate the bottles to ensure the entire inner surface is evenly coated.

Place the bottles on their side and allow them to dry in a fume hood until all the acetone

has evaporated.

Mosquito Exposure:

Using an aspirator, carefully introduce 20-25 adult female mosquitoes into each coated

bottle.

Start the timer immediately after introducing the mosquitoes.
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Position the bottles upright or on their side, ensuring consistent orientation throughout the

experiment.

Data Recording and Interpretation:

Record the number of dead or moribund mosquitoes at regular intervals (e.g., every 15

minutes) for a total of 1 hour.

After the 1-hour exposure, transfer the mosquitoes to clean holding cages with access to a

10% sugar solution.

Record the final mortality after 24 hours.

If control mortality is between 5% and 20%, correct the observed mortality using Abbott's

formula: Corrected Mortality (%) = [(% Test Mortality - % Control Mortality) / (100 - %

Control Mortality)] x 100

If control mortality is greater than 20%, the test is invalid and must be repeated.

Interpret the results based on the WHO criteria:

Susceptible: 98-100% mortality

Possible Resistance: 90-97% mortality (further investigation needed)

Resistant: <90% mortality

Synergist Bioassay Protocol
This protocol is used to investigate the role of metabolic enzymes, such as cytochrome P450s

and esterases, in insecticide resistance.[5][6]

Synergist Bottle Preparation:

Prepare bottles coated with a sub-lethal dose of a synergist (e.g., 4% Piperonyl Butoxide -

PBO, an inhibitor of P450s). The procedure is the same as for the insecticide bottles.

Pre-exposure to Synergist:
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Introduce 20-25 mosquitoes into the synergist-coated bottles.

Expose the mosquitoes to the synergist for 1 hour.[5]

Exposure to Metofluthrin:

After the 1-hour pre-exposure, carefully transfer the mosquitoes from the synergist bottles

to bottles coated with Metofluthrin.

Follow the WHO Bottle Bioassay protocol for exposure and mortality recording.

Data Analysis:

Compare the mortality rates of mosquitoes pre-exposed to the synergist with those

exposed only to Metofluthrin. A significant increase in mortality in the synergized group

suggests the involvement of the inhibited enzyme system in resistance.

Data Presentation
Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: WHO Recommended Diagnostic Concentrations of Metofluthrin for Bottle Bioassay

Mosquito Species Insecticide
Diagnostic Concentration
(µ g/bottle )

Aedes aegypti Metofluthrin 1

Aedes albopictus Metofluthrin 1

Anopheles spp. Metofluthrin 0.5

Source: Based on data from the WHO multi-centre study on the new bottle bioassay method.[4]

Table 2: Example Data Recording Sheet for Metofluthrin Susceptibility Test
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Caption: Workflow for WHO Bottle Bioassay.
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Caption: Workflow for Synergist Bioassay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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metofluthrin-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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